3-(2-fluorophenyl)benzo[f]quinoline-1-carboxylic acid

• IUPAC Name: 3-(2-fluorophenyl)benzo[f]quinoline-1-carboxylic acid
• InChI: InChI=1S/C20H12FNO2/c21-16-8-4-3-7-14(16)18-11-15(20(23)24)19-13-6-2-1-5-12(13)9-10-17(19)22-18/h1-11H,(H,23,24)
• InChI Key: GQMCQPQNKWTSCJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2C(=CC(=N3)C4=CC=CC=C4F)C(=O)O
• Molecular Formula: C20H12FNO2
• Molecular Weight: 317.3 g/mol

Description

Synthesis Analysis

The synthesis of fluorine-bearing quinoline derivatives involves cyclocondensation reactions, as seen in the efficient synthesis of novel quinoline-4-carboxylic acids, which exhibit moderate to high activity against Aspergillus fungi (Makki, Bakhotmah, & Abdel-Rahman, 2012). Such methods typically utilize fluorophenyl glyoxylic acid and benzoyle asetanilides in boiling DMF, showcasing the role of fluorine in the structural modification of quinoline derivatives for enhanced activity.

Molecular Structure Analysis

The molecular structure of fluorinated quinoline derivatives reveals complex interactions that contribute to their reactivity and function. For instance, the crystal structure analysis of a related compound, 4-(4-fluorophenyl)-2-oxo-1,2,5,6-tetrahydrobenzo[h]quinoline-3-carbonitrile, demonstrates significant intermolecular interactions and a disordered arrangement in the quinoline ring system (Zhang, Ding, Yan, Rong, & Xu, 2009). These structural insights are crucial for understanding the chemical behavior and potential applications of these compounds.

Chemical Reactions and Properties

Fluorinated quinolines undergo various chemical reactions, including cycloadditions, substitutions, and ring-closure reactions, to yield a wide range of derivatives with distinct chemical properties. For example, the synthesis of benzo[f]quinoline derivatives through three-component condensation of tetronic acid with naphthalen-2-amine and formaldehyde offers a pathway to new compounds with high selectivity (Kadutskii, Kozlov, & Pashkovskii, 2009). These reactions highlight the versatility and reactivity of fluorinated quinolines in synthetic chemistry.

Future Directions

Quinoline and its derivatives have versatile applications in the fields of industrial and synthetic organic chemistry, and play a major role in medicinal chemistry. Therefore, the development of novel quinoline derivatives with improved properties is a promising area of future research.